![molecular formula C16H16FN5O2 B6484970 N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide CAS No. 899995-34-7](/img/structure/B6484970.png)
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide” is a chemical compound . It belongs to the class of compounds known as pyrazolo[3,4-d]pyrimidines . These are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers .
Molecular Structure Analysis
Pyrazolo[3,4-d]pyrimidines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines . The specific molecular structure of “N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide” is not provided in the available resources.Scientific Research Applications
Anticancer Potential
The compound’s unique structure suggests potential anticancer activity. Researchers have explored its effects on cancer cell lines, particularly those resistant to conventional therapies. F2823-0053 may interfere with cell proliferation, induce apoptosis, or inhibit specific signaling pathways crucial for tumor growth . Further studies are needed to validate its efficacy and safety.
Anti-inflammatory Properties
Inflammation plays a central role in various diseases, including autoimmune disorders and chronic conditions. F2823-0053 could modulate inflammatory responses by targeting specific enzymes or receptors. Preclinical investigations have shown promising anti-inflammatory effects, making it a candidate for drug development .
Antiviral Activity
Viruses pose significant global health threats. Some studies suggest that F2823-0053 exhibits antiviral properties, potentially inhibiting viral replication or entry into host cells. Researchers have investigated its effects against specific viruses, such as influenza or herpes simplex virus . However, clinical trials are necessary to confirm its efficacy.
Neuroprotective Effects
Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, require novel therapeutic approaches. F2823-0053’s chemical scaffold suggests potential neuroprotective properties. It may enhance neuronal survival, reduce oxidative stress, or modulate neurotransmitter systems. Animal models have shown promising results, warranting further investigation .
Metabolic Disorders
Metabolic syndrome, diabetes, and obesity are prevalent health challenges. F2823-0053 might impact metabolic pathways, affecting glucose homeostasis, lipid metabolism, or insulin sensitivity. Researchers have explored its effects on adipocytes and hepatocytes, revealing intriguing metabolic interactions .
Chemical Biology Tools
Beyond therapeutic applications, F2823-0053 serves as a valuable chemical probe in biological research. Scientists use it to study specific cellular processes, protein interactions, or enzymatic reactions. Its unique structure allows researchers to explore novel mechanisms and validate drug targets .
properties
IUPAC Name |
N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN5O2/c1-16(2,3)22-13-11(8-19-22)15(24)21(9-18-13)20-14(23)10-6-4-5-7-12(10)17/h4-9H,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZSMGNPEOUYBOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.